Cas no 2870674-12-5 (1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- )

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]-
• CAS No: 2870674-12-5
• MF: C₁₀H₁₀F₃N₃O₃
• MW: 277.199912548065
• CID: 5563463
• Update Time: 2025-06-07

1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(2,2,2-Trifluoroacetyl)amino]cyclobutyl]-1H-pyrazole-4-carboxylic acid (ACI)
• 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]-

• Inchi： 1S/C10H10F3N3O3/c11-10(12,13)9(19)15-6-1-7(2-6)16-4-5(3-14-16)8(17)18/h3-4,6-7H,1-2H2,(H,15,19)(H,17,18)
• InChI Key： HMCACSFVQDKHSI-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2CC(NC(C(F)(F)F)=O)C2)N=C1)O

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]-

Introduction to 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- (CAS No. 2870674-12-5)

The compound 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]-, identified by its CAS number 2870674-12-5, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines a pyrazole core with a trifluoroacetyl-amino cyclobutyl side chain, making it a versatile scaffold for the development of novel therapeutic agents. The pyrazole moiety is particularly noteworthy, as it is a well-documented pharmacophore in drug discovery, frequently incorporated into molecules targeting a wide range of biological pathways.

Recent research has highlighted the potential of 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- in the design of bioactive compounds. The presence of the trifluoroacetyl group introduces unique electronic and steric properties that can modulate binding interactions with biological targets. This modification has been increasingly explored in the development of small-molecule inhibitors and modulators. Specifically, the trifluoroacetyl moiety can enhance metabolic stability and improve binding affinity by introducing electron-withdrawing effects and rigidity to the molecular framework.

The cyclobutyl ring in the side chain further contributes to the compound's structural complexity and functional diversity. Cycloalkyl groups are known to influence both the physical properties and biological activity of molecules. In this context, the cyclobutyl substituent may enhance solubility while maintaining favorable pharmacokinetic profiles. Additionally, the amino group attached to the cyclobutyl ring provides a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against various disease targets. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways. The pyrazole core is particularly effective in modulating these enzymes due to its ability to mimic natural substrates and interfere with enzymatic catalysis.

The trifluoroacetyl-amino cyclobutyl moiety has also shown promise in anticancer research. The combination of these structural elements can lead to compounds with enhanced selectivity and potency against cancer cell lines. Preclinical studies have indicated that derivatives of this compound may inhibit tumor growth by disrupting critical signaling pathways involved in cell proliferation and survival. Furthermore, the metabolic stability provided by the trifluoroacetyl group ensures that the compound remains active within biological systems for extended periods.

In addition to its therapeutic potential, 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain valuable insights into how different structural features influence biological activity. This approach is crucial for optimizing drug candidates and improving their overall efficacy and safety profiles.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include condensation reactions to form the pyrazole core, introduction of the trifluoroacetyl group via fluorination techniques, and coupling reactions to attach the cyclobutyl side chain. Each step must be carefully optimized to ensure high yield and purity.

Advances in computational chemistry have further enhanced the design and optimization of compounds like 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]-. Molecular modeling techniques allow researchers to predict binding interactions with biological targets with remarkable accuracy. This enables rapid screening of virtual libraries and identification of promising candidates before proceeding to experimental validation. Such computational approaches have significantly reduced the time and resources required for drug discovery.

The pharmacokinetic properties of 1H-Pyrazole-4-carboxylic acid, 1-[3-[(2,2,2-trifluoroacetyl)amino]cyclobutyl]- are also critical considerations in its development as a therapeutic agent. Studies have shown that modifications at different positions within the molecule can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these properties through rational design principles derived from preclinical data